Cas no 18112-31-7 (3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine)

3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine structure
18112-31-7 structure
Product Name:3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine
CAS No:18112-31-7
MF:C7H5BrClN3
MW:246.491698980331
MDL:MFCD21340162
CID:1032668
PubChem ID:13712154
Update Time:2025-09-26

3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine
    • 3-bromo-6-chloro-2-methly-imidazo [12-b] pyridazine
    • 3-bromo-6-chloro-2-methyl-imidazo[1,2-b]pyridazine
    • 6-chloro-2-Methyl-3-broMo-iMidazo[1,2-b]pyridazine
    • 1,2-b
    • 3-Brom-6-chlor-2-methyl-imidazo< 1,2-b> pyridazin
    • 3-bromo-6-chloro-2-methylimidazo
    • AGN-PC-00NO54
    • AK120560
    • Imidazo[1,2-b]pyridazine, 3-bromo-6-chloro-2-methyl-
    • KB-235224
    • pyridazine
    • S14-2932
    • MFCD21340162
    • AKOS016011629
    • 18112-31-7
    • SCHEMBL4052890
    • DB-359392
    • A881024
    • SY102761
    • LHUSNTKCDGCCOB-UHFFFAOYSA-N
    • CS-0061131
    • DS-6221
    • DTXSID20547407
    • MDL: MFCD21340162
    • Inchi: 1S/C7H5BrClN3/c1-4-7(8)12-6(10-4)3-2-5(9)11-12/h2-3H,1H3
    • InChI Key: LHUSNTKCDGCCOB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N=C2C=CC(=NN21)Cl

Computed Properties

  • Exact Mass: 244.93565
  • Monoisotopic Mass: 244.93554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19

3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine Security Information

3-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine Pricemore >>

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